Cas no 2137683-47-5 (1-({(benzyloxy)carbonylamino}methyl)-4-tert-butylcyclohexane-1-carboxylic acid)

• Product Name: 1-({(benzyloxy)carbonylamino}methyl)-4-tert-butylcyclohexane-1-carboxylic acid
• CAS No: 2137683-47-5
• MF: C₂₀H₂₉NO₄
• MW: 347.448566198349
• CID: 5765964
• PubChem ID: 165478930
• Update Time: 2025-11-01

1-({(benzyloxy)carbonylamino}methyl)-4-tert-butylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-({[(benzyloxy)carbonyl]amino}methyl)-4-tert-butylcyclohexane-1-carboxylic acid
• 2137683-47-5
• EN300-1083640
• 1-({(benzyloxy)carbonylamino}methyl)-4-tert-butylcyclohexane-1-carboxylic acid

• Inchi： 1S/C20H29NO4/c1-19(2,3)16-9-11-20(12-10-16,17(22)23)14-21-18(24)25-13-15-7-5-4-6-8-15/h4-8,16H,9-14H2,1-3H3,(H,21,24)(H,22,23)
• InChI Key： YEUJFDBCGAKEKE-UHFFFAOYSA-N
• SMILES： OC(C1(CNC(=O)OCC2C=CC=CC=2)CCC(C(C)(C)C)CC1)=O

Computed Properties

• Exact Mass: 347.20965841g/mol
• Monoisotopic Mass: 347.20965841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 75.6Ų

Additional information on 1-({(benzyloxy)carbonylamino}methyl)-4-tert-butylcyclohexane-1-carboxylic acid

Research Briefing on 1-({(benzyloxy)carbonylamino}methyl)-4-tert-butylcyclohexane-1-carboxylic acid (CAS: 2137683-47-5)

The compound 1-({(benzyloxy)carbonylamino}methyl)-4-tert-butylcyclohexane-1-carboxylic acid (CAS: 2137683-47-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This briefing provides a comprehensive overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of this compound, which include a tert-butylcyclohexane core and a benzyloxycarbonyl (Cbz) protected amino methyl group. These structural elements contribute to its stability and bioavailability, making it an attractive candidate for further pharmacological investigation. Researchers have employed advanced synthetic methodologies, including multi-step organic synthesis and chiral resolution techniques, to produce high-purity samples of this compound for biological testing.

In vitro studies have demonstrated that 1-({(benzyloxy)carbonylamino}methyl)-4-tert-butylcyclohexane-1-carboxylic acid exhibits promising activity against a range of molecular targets, including enzymes involved in inflammatory pathways and cancer progression. Notably, its mechanism of action appears to involve selective inhibition of key signaling proteins, as evidenced by biochemical assays and molecular docking simulations. These findings suggest potential applications in the treatment of chronic inflammatory diseases and certain types of cancer.

Further investigations into the pharmacokinetic properties of this compound have revealed favorable absorption and distribution profiles in animal models. Researchers have also explored its metabolic stability and potential for further structural optimization to enhance its therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to advance this compound through preclinical development stages.

The growing body of research on 1-({(benzyloxy)carbonylamino}methyl)-4-tert-butylcyclohexane-1-carboxylic acid underscores its significance as a promising lead compound in medicinal chemistry. Future studies are expected to focus on elucidating its precise molecular interactions, optimizing its pharmacological properties, and evaluating its safety profile in more complex biological systems. These developments may pave the way for novel therapeutic interventions in areas of unmet medical need.